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2-Hydroxy Mestranol 2-Hydroxy Mestranol
Brand Name: Vulcanchem
CAS No.: 26011-40-5
VCID: VC0023515
InChI: InChI=1S/C21H26O3/c1-4-21(23)10-8-17-15-6-5-13-11-19(24-3)18(22)12-16(13)14(15)7-9-20(17,21)2/h1,11-12,14-15,17,22-23H,5-10H2,2-3H3/t14-,15+,17-,20-,21?/m0/s1
SMILES: CC12CCC3C(C1CCC2(C#C)O)CCC4=CC(=C(C=C34)O)OC
Molecular Formula: C21H26O3
Molecular Weight: 326.4 g/mol

2-Hydroxy Mestranol

CAS No.: 26011-40-5

Reference Standards

VCID: VC0023515

Molecular Formula: C21H26O3

Molecular Weight: 326.4 g/mol

2-Hydroxy Mestranol - 26011-40-5

CAS No. 26011-40-5
Product Name 2-Hydroxy Mestranol
Molecular Formula C21H26O3
Molecular Weight 326.4 g/mol
IUPAC Name (8R,9S,13S,14S)-17-ethynyl-3-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-2,17-diol
Standard InChI InChI=1S/C21H26O3/c1-4-21(23)10-8-17-15-6-5-13-11-19(24-3)18(22)12-16(13)14(15)7-9-20(17,21)2/h1,11-12,14-15,17,22-23H,5-10H2,2-3H3/t14-,15+,17-,20-,21?/m0/s1
Standard InChIKey SKJZENPUQVKMJH-PVHGPHFFSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2(C#C)O)CCC4=CC(=C(C=C34)O)OC
SMILES CC12CCC3C(C1CCC2(C#C)O)CCC4=CC(=C(C=C34)O)OC
Canonical SMILES CC12CCC3C(C1CCC2(C#C)O)CCC4=CC(=C(C=C34)O)OC
Synonyms (17α)-3-Methoxy-19-norpregna-1,3,5(10)-trien-20-yne-2,17-diol;_x000B_17α-Ethynyl-2-hydroxyestradiol 3-Methyl Ether;
PubChem Compound 198049
Last Modified Nov 11 2021
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